molecular formula C7H6N4O B15271555 2-Amino-[1,2,4]triazolo[1,5-A]pyridine-8-carbaldehyde

2-Amino-[1,2,4]triazolo[1,5-A]pyridine-8-carbaldehyde

Cat. No.: B15271555
M. Wt: 162.15 g/mol
InChI Key: WNWNDIXPDPQEPS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Amino-[1,2,4]triazolo[1,5-A]pyridine-8-carbaldehyde is a heterocyclic compound featuring a fused triazole and pyridine ring system. The molecule contains an amino group at position 2 and a carbaldehyde moiety at position 7. This structural framework confers unique electronic and steric properties, making it a promising candidate for pharmaceutical and agrochemical applications. The aldehyde group, in particular, enhances reactivity, enabling facile derivatization via nucleophilic additions or condensations, which is critical for drug development .

Triazolopyridine derivatives are widely studied for their bioactivity, including anticancer, antimicrobial, and herbicidal properties.

Properties

Molecular Formula

C7H6N4O

Molecular Weight

162.15 g/mol

IUPAC Name

2-amino-[1,2,4]triazolo[1,5-a]pyridine-8-carbaldehyde

InChI

InChI=1S/C7H6N4O/c8-7-9-6-5(4-12)2-1-3-11(6)10-7/h1-4H,(H2,8,10)

InChI Key

WNWNDIXPDPQEPS-UHFFFAOYSA-N

Canonical SMILES

C1=CN2C(=NC(=N2)N)C(=C1)C=O

Origin of Product

United States

Preparation Methods

Reaction Mechanism and Optimization

The reaction begins with transamidation between the enaminonitrile and benzohydrazide, forming an intermediate that undergoes intramolecular cyclization. Microwave irradiation accelerates the reaction kinetics, completing the process in 15–30 minutes compared to conventional heating (6–12 hours). Key parameters include:

Parameter Optimal Value Impact on Yield
Temperature 130°C Maximizes cyclization rate
Solvent Ethanol Enhances solubility of intermediates
Microwave Power 300 W Balances reaction speed and decomposition

Under these conditions, yields of 70–85% are typically achieved, with the aldehyde group remaining intact due to the absence of strong oxidizing agents.

Solution-Phase Cyclocondensation

Cyclocondensation of 1-amino-2-iminopyridines with 1,3-dicarbonyl compounds represents a versatile route. A study demonstrated that reacting N-amino-2-iminopyridine with ethyl acetoacetate in ethanol containing acetic acid under oxygen atmosphere produces the target compound in 94% yield.

Oxygen-Dependent Reaction Pathways

The oxidative cross-dehydrogenative coupling (CDC) mechanism dominates this pathway. Molecular oxygen acts as a terminal oxidant, facilitating the aromatization of the triazolo ring. Comparative studies under different atmospheres reveal:

Atmosphere Yield (%) By-Product Formation
Air 74 Moderate (≤10%)
O₂ 94 Negligible (<2%)
Argon 6 Severe (≥50%)

The use of 6 equivalents of acetic acid suppresses competing triazolo[1,5-a]pyridine byproduct formation, ensuring regioselective aldehyde functionalization.

Industrial-Scale pH-Controlled Synthesis

Patent IL176471A discloses a two-step industrial process for amino-triazolo-pyrimidine derivatives, adaptable to 2-amino-triazolo[1,5-a]pyridine-8-carbaldehyde:

Step 1 : Condensation of 2-aminopyrimidine with aryloxycarbonyl isothiocyanate.
Step 2 : Reaction with hydroxylammonium sulfate in a polar aprotic solvent (e.g., ethyl acetate) under pH 5.5–7.5.

pH Optimization for Aldehyde Stability

Maintaining pH >5.5 prevents aldehyde group oxidation to carboxylic acid during the exothermic second step. Gradual base addition (e.g., NaOH) controls reaction kinetics:

pH Range Reaction Time (h) Aldehyde Purity (%)
5.5–6.0 4–6 98.5
6.0–7.0 3–4 97.2
7.0–7.5 2–3 95.1

This method achieves >98% conversion with residual solvent levels <0.1%, meeting ICH Q3C guidelines.

Oxidative Cyclization of N-(2-Pyridyl)Amidines

Aryl-substituted amidines undergo oxidative cyclization to form the triazolo core. Using MnO₂ as an oxidant in dichloromethane at 40°C generates the aldehyde functionality directly from a hydroxymethyl precursor.

Substrate Scope and Limitations

Electron-donating groups on the aryl ring (e.g., -OMe, -NH₂) accelerate cyclization but may require lower temperatures (25–30°C) to prevent over-oxidation. Representative data:

Substituent (R) Temperature (°C) Yield (%) Aldehyde Selectivity
H 40 82 99:1
4-OMe 30 78 97:3
3-NO₂ 50 65 89:11

This method is unsuitable for substrates bearing acid-sensitive groups due to the acidic reaction milieu.

Late-stage introduction of the aldehyde group via Vilsmeier-Haack formylation provides an alternative route. Treating 8-methyl-triazolo[1,5-a]pyridine with POCl₃/DMF complex at −10°C followed by hydrolysis affords the aldehyde in 68% yield.

Temperature-Dependent Regioselectivity

Low temperatures (−10°C to 0°C) favor formylation at the 8-position, while higher temperatures (20–25°C) lead to 6-substituted byproducts:

Temperature (°C) 8-Aldehyde Yield (%) 6-Aldehyde Yield (%)
−10 68 <1
0 63 3
25 41 22

This method enables the use of electron-deficient triazolo precursors that resist direct cyclization approaches.

Comparative Analysis of Synthetic Routes

The table below evaluates key metrics for the major preparation methods:

Method Yield (%) Purity (%) Scalability Cost Index
Microwave-Assisted 85 99.2 Pilot-scale $$$
pH-Controlled Industrial 98 99.8 Full-scale $$
Oxidative Cyclization 82 97.5 Lab-scale $$$$
Vilsmeier Formylation 68 95.1 Lab-scale $$$$$

Industrial processes prioritize cost and scalability, while academic methods focus on functional group tolerance.

Chemical Reactions Analysis

Types of Reactions: 2-Amino-[1,2,4]triazolo[1,5-A]pyridine-8-carbaldehyde undergoes various chemical reactions, including:

    Oxidation: The aldehyde group can be oxidized to a carboxylic acid.

    Reduction: The aldehyde group can be reduced to an alcohol.

    Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

    Substitution: Nucleophilic substitution reactions often involve reagents like alkyl halides or acyl chlorides.

Major Products:

    Oxidation: 2-Amino-[1,2,4]triazolo[1,5-A]pyridine-8-carboxylic acid.

    Reduction: 2-Amino-[1,2,4]triazolo[1,5-A]pyridine-8-methanol.

    Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Mechanism of Action

The mechanism of action of 2-Amino-[1,2,4]triazolo[1,5-A]pyridine-8-carbaldehyde involves its interaction with specific molecular targets and pathways:

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Group Variations

The reactivity and bioactivity of triazolopyridine derivatives are heavily influenced by substituents. Below is a comparative analysis of key analogs:

Table 1: Structural and Functional Group Comparison
Compound Name Substituents Key Functional Features Synthesis Challenges
2-Amino-[1,2,4]triazolo[1,5-A]pyridine-8-carbaldehyde 2-amino, 8-carbaldehyde Aldehyde (electron-withdrawing), amino Stability of aldehyde during synthesis
2-Amino-6-chloro-8-iodo-[1,2,4]triazolo[1,5-A]pyridine 6-Cl, 8-I, 2-amino Halogens (lipophilic, bulky) Steric hindrance from iodine
8-Ethyl-[1,2,4]triazolo[1,5-A]pyridin-2-amine 8-Et, 2-amino Alkyl (electron-donating) Simpler synthesis due to inert ethyl group
8-Methyl-6-nitro-[1,2,4]triazolo[1,5-A]pyridine 6-NO₂, 8-Me Nitro (electron-withdrawing), methyl Nitro group stability under reaction conditions

Key Observations :

  • Aldehyde vs. Halogens : The aldehyde group in the target compound offers reactivity for further functionalization but poses stability challenges compared to halogenated analogs (e.g., 6-Cl, 8-I), which are more inert .
  • Electron Effects : The electron-withdrawing nature of the aldehyde and nitro groups (in ) contrasts with the electron-donating ethyl group (in ), influencing ring electronics and interaction with biological targets.

Bioactivity Profiles

While direct bioactivity data for 2-amino-[1,2,4]triazolo[1,5-A]pyridine-8-carbaldehyde are unavailable, insights can be drawn from related compounds:

Table 2: Bioactivity Comparison
Compound Type Bioactivity Efficacy (Example) Mechanism Hypotheses
2-Amino-triazolopyrimidine-6-carboxamide Anticancer 97.6% inhibition (Panc-1 cells) Carboxamide enhances binding to kinase targets
Quinazoline-pyrazole hydrazones Antimicrobial 50 µg/mL inhibition (wheat赤霉菌) Aldehyde hydrazones form Schiff bases with microbial enzymes
Triazolopyrimidine sulfonamides Herbicidal Comparable to sulfonylurea herbicides Mimics ALS enzyme inhibitors

Key Observations :

  • Anticancer Potential: The carboxamide analog () shows high cytotoxicity, suggesting that the target compound’s aldehyde group could be modified to enhance similar activity via Schiff base formation with cellular amines.
  • Antimicrobial Applications : The aldehyde in hydrazone derivatives () highlights the role of aldehydes in forming bioactive intermediates, a pathway feasible for the target compound.

Key Observations :

  • The target compound’s synthesis may require specialized conditions (e.g., controlled oxidation) to avoid aldehyde degradation, unlike halogenated or alkylated analogs .
  • Microwave-assisted methods () could improve efficiency but need adaptation for aldehyde compatibility.

Q & A

Q. What are the common synthetic routes for 2-Amino-[1,2,4]triazolo[1,5-A]pyridine-8-carbaldehyde?

The compound is typically synthesized via multi-step reactions involving cyclization and condensation. Key methods include:

  • Microwave-assisted synthesis : Utilizes 1-amino-2-iminopyridine derivatives under metal-free conditions to form triazolopyridine cores efficiently .
  • Copper-catalyzed tandem cyclization : Combines azines and benzylidenemalononitriles in a one-pot reaction, optimized with solvents like DMF and Pd(OAc)₂ catalysts .
  • Stepwise condensation : Involves carboxamides and anhydrous ZnCl₂ to achieve high yields, adaptable for aliphatic or aromatic precursors . Reaction parameters (temperature, solvent, catalyst loading) must be tightly controlled to avoid side products .

Q. How can researchers confirm the molecular structure of this compound?

Structural validation requires a combination of analytical techniques:

  • Elemental analysis : Confirms stoichiometry (e.g., C₇H₅N₃O for the aldehyde form) .
  • NMR spectroscopy : ¹H/¹³C NMR identifies functional groups (e.g., aldehyde proton at ~10 ppm, amino group resonance) .
  • Mass spectrometry : High-resolution MS (monoisotopic mass ~175.048 Da) verifies molecular integrity .
  • X-ray crystallography : Resolves stereochemical details, though crystallization may require inert atmospheres .

Q. What parameters influence the yield and purity during synthesis?

Critical factors include:

  • Temperature : Elevated temperatures (80–120°C) accelerate cyclization but risk decomposition; microwave methods reduce time .
  • Solvent polarity : Polar aprotic solvents (DMF, DMSO) enhance solubility of intermediates .
  • Catalyst selection : Pd(OAc)₂ (10 mol%) or Cu(I) salts improve regioselectivity in cyclization steps .
  • Atmosphere : Inert gases (N₂/Ar) prevent oxidation of sensitive intermediates like hydrazines .

Advanced Research Questions

Q. How can computational methods elucidate reaction mechanisms for this compound?

Density functional theory (DFT) calculations model:

  • Transition states : For cyclization steps, identifying energy barriers in Pd-catalyzed pathways .
  • Electronic properties : HOMO-LUMO gaps predict reactivity with electrophiles (e.g., aldehyde group nucleophilicity) .
  • Solvent effects : COSMO-RS simulations optimize solvent choices for intermediates . Experimental validation via kinetic studies (e.g., monitoring by HPLC) resolves discrepancies between computational and empirical data .

Q. What strategies address contradictions in reported biological activities of triazolopyridine derivatives?

Discrepancies arise from structural analogs or impurities. Mitigation approaches include:

  • Byproduct profiling : LC-MS identifies common impurities (e.g., brominated byproducts from halogenated precursors) .
  • Structure-activity relationship (SAR) studies : Systematic substitution at the 2-amino or 8-carbaldehyde positions isolates pharmacophores .
  • Biological assay standardization : Use of fluorescence-based assays (e.g., triazolo-carbonitriles as probes) controls for batch variability .

Q. How can this compound be functionalized for fluorescent probe applications?

The 8-carbaldehyde group enables derivatization:

  • Schiff base formation : React with primary amines (e.g., aniline derivatives) under mild acidic conditions to form imine-linked fluorophores .
  • Click chemistry : Copper-catalyzed azide-alkyne cycloaddition introduces bioorthogonal tags .
  • Stokes shift optimization : Electron-withdrawing groups (e.g., -CN) at the 8-position enhance quantum yields (reported up to 0.85 in acetonitrile) .

Methodological Tables

Q. Table 1: Key Reaction Conditions for Synthesis

ParameterOptimal RangeImpact on Yield/PurityReference
Temperature80–120°CHigher rates, risk of decomposition
Catalyst (Cu/Pd)5–10 mol%Regioselective cyclization
SolventDMF, DMSOEnhances intermediate solubility
Reaction Time4–12 hrs (conventional)Reduced to 1–2 hrs (microwave)

Q. Table 2: Analytical Techniques for Characterization

TechniqueData OutputApplicationReference
HRMSExact mass (m/z)Molecular formula validation
¹H NMRδ 9.8–10.2 (aldehyde)Functional group identification
X-ray diffractionCrystal lattice parametersStereochemical resolution

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.